6-[[5-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4-(4-chlorophenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-[[5-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4-(4-chlorophenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C20H14Cl2FN5O2S/c21-11-4-6-13(7-5-11)28-17(8-12-9-18(29)25-19(30)24-12)26-27-20(28)31-10-14-15(22)2-1-3-16(14)23/h1-7,9H,8,10H2,(H2,24,25,29,30)
• InChI Key: IVKFNUWQRUMWIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4)F
• Molecular Formula: C20H14Cl2FN5O2S
• Molecular Weight: 478.3 g/mol
• CAS No.: 892473-05-1

Description

6-[[5-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4-(4-chlorophenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C20H14Cl2FN5O2S and its molecular weight is 478.32. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Research in heterocyclic chemistry focuses on the synthesis and reactions of compounds containing a ring structure composed of at least two different elements, one of which is typically carbon. Similar compounds have been synthesized and investigated for their potential as intermediates in organic synthesis and the development of pharmaceuticals. For instance, the synthesis of various pyrimidine derivatives, including those with sulfanyl and triazolyl groups, has been explored for their reactivity and potential to form novel compounds with biological activity (G. Mekuskiene & P. Vainilavicius, 2006). Such research underpins the broader utility of this compound class in synthesizing new materials and drugs.

Pharmaceutical Chemistry

Compounds bearing similarity to the specified chemical structure have been extensively investigated for their pharmaceutical properties. The triazole and pyrimidine cores, in particular, are prominent in the design of new drugs due to their diverse pharmacological activities. For example, the development of novel broad-spectrum triazole antifungal agents, such as Voriconazole, illustrates the critical role of triazole derivatives in medicinal chemistry (M. Butters et al., 2001). This showcases the potential research applications of the compound in the development of new therapeutic agents.

Mechanism of Action

Target of Action

F0648-0883, also known as 6-((5-((2-chloro-6-fluorobenzyl)thio)-4-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione, primarily targets Signal Transducer and Activator of Transcription 3 (Stat3) . Stat3 is a transcription factor that plays a crucial role in many cellular processes such as cell growth and apoptosis .

Mode of Action

F0648-0883 acts as an inhibitor of Stat3 . It blocks the protein-protein interactions required for Stat3 dimerization . This inhibition prevents Stat3 phosphorylation and nuclear localization following IL-6 stimulation of fibroblasts .

Biochemical Pathways

The inhibition of Stat3 by F0648-0883 affects the IL-6 signaling pathway . IL-6 is a cytokine that plays a key role in immune response and inflammation . By inhibiting Stat3, F0648-0883 reduces the expression of IL-6 and RANKL, another cytokine essential for osteoclastogenesis .

Result of Action

The inhibition of Stat3 by F0648-0883 leads to a significant reduction in arthritis development . It also significantly blocks Stat3 phosphorylation and nuclear localization following IL-6 stimulation of fibroblasts .